Cas no 151793-17-8 (Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate)

• Product Name: Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate
• CAS No: 151793-17-8
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• MDL: MFCD19441854
• CID: 1028495
• PubChem ID: 10014029
• Update Time: 2025-08-03

Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxy-5-nitrobenzoic acid
• 4-FLUORO-2-METHOXY-5-NITRO-BENZOIC ACID
• 4-Fluoro-2-Methoxy-5-nitro-benzoic acid Methyl ester
• F16316
• BGA79317
• SCHEMBL1721368
• methyl 4-fluoro-2-methoxy-5-nitrobenzoate
• MFCD26131672
• AS-47832
• LHAVJVZNGLTPCY-UHFFFAOYSA-N
• Methyl 4-fluoro-2-methoxy-5-nitro-benzoate
• AKOS037644164
• 151793-17-8
• methyl4-fluoro-2-methoxy-5-nitrobenzoate
• 4-Fluoro-2-Methoxy-5-nitro-benzoicacid
• Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate

• MDL： MFCD19441854
• Inchi： 1S/C9H8FNO5/c1-15-8-4-6(10)7(11(13)14)3-5(8)9(12)16-2/h3-4H,1-2H3
• InChI Key： LHAVJVZNGLTPCY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate

Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate: A Comprehensive Overview

Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate, also known by its CAS No. 151793-17-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoate backbone substituted with fluorine, methoxy, and nitro groups at specific positions. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable material in research and industrial settings.

The molecular formula of Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate is C₉H₉FO₄N, with a molecular weight of approximately 219.18 g/mol. Its structure consists of a benzene ring with three substituents: a fluorine atom at position 4, a methoxy group (-OCH₃) at position 2, and a nitro group (-NO₂) at position 5. The methyl ester group (-COOCH₃) is attached to the benzoate moiety, completing the structure. This arrangement of substituents creates a compound with strong electron-withdrawing and electron-donating groups, leading to interesting electronic properties.

Recent studies have highlighted the potential of Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate in the field of drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. The presence of the nitro group, known for its strong electron-withdrawing nature, has been shown to enhance the bioavailability and stability of certain drug candidates.

In addition to its role in pharmaceuticals, Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable ester linkages makes it a promising candidate for use in high-performance materials that require resistance to environmental factors such as UV radiation and moisture.

The synthesis of Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate typically involves multi-step organic reactions, often starting from substituted benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and improving the scalability of the synthesis.

From an environmental perspective, Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo microbial degradation, although further studies are needed to fully understand its environmental fate.

In conclusion, Methyl 4-Fluoro-2-methoxy-5-nitrobenzoate (CAS No. 151793-17-) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry and materials science.